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Get Quote

The primary data for Gomisin G's solubility and stock preparation comes from the chemical supplier

MedChemExpress (MCE) [1].

¢ Solubility in DMSO: > 50 mg/mL (93.18 mM) [1]. The supplier notes that DMSO is hygroscopic
(absorbs moisture from the air), which can affect solubility over time. It is recommended to use newly

opened DMSO for preparation.
¢ Molecular Weight: 536.57 g/mol [1].
e CAS Number: 62956-48-3 [1].

The following table outlines the standard stock solution concentrations offered and how to prepare working

solutions from them.

Stock

. Formulation
Concentration

Preparation Guidance

10 mM 1 mL ready-for-
reconstitution solid

10 mM 1 mL ready-made
solution in DMSO

Higher Solid powder (5 mg,
Concentrations 10 mg, etc.)

Add 1 mL of DMSO directly to the vial [1].

Thaw and use directly [1].

Calculate and dissolve in an appropriate volume of
DMSO (e.g., 5 mg in ~0.93 mL DMSO for ~10 mM
stock) [1].
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For in vivo studies, MCE recommends specific solvent systems to improve bioavailability and compatibility.

Below is a standard protocol for preparing a dosing solution for animal models [1].

Application Solvent System Protocol

| In Vivo Administration | 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline | 1. Prepare a stock
solution in DMSO (e.g., 25 mg/mL). 2. Add PEG300 and mix evenly. 3. Add Tween-80 and mix evenly. 4.

Dilute with saline to the final concentration. This yields a clear solution at > 2.5 mg/mL [1]. |

The workflow for preparing and verifying a Gemisin G stock solution for in vitro experiments can be

summarized as follows:
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Calculate required mass
and solvent volume

Use newly opened,

anhydrous DMSO

Vortex/sonicate to
ensure full dissolution

'

Visually inspect for
clarity and precipitation

y

Aliquot to avoid
repeated freeze-thaw

Store at recommended conditions:
-80°C for long-term

Solution ready for
In vitro experiments
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Q1: My Gomisin G solution in DMSO has precipitated after being stored at -20°C. What should I do?

e Cause: This is a common issue with compounds in DMSO due to water absorption or temperature-
induced crystallization.

e Solution: Warm the vial gently to room temperature. If the precipitate does not dissolve, briefly place
it in a 37-40°C water bath and vortex gently. Avoid excessive heating. If the crystal persists, add a
small amount of fresh, anhydrous DMSO and repeat the warming and mixing. Before use, ensure the
solution is clear and at room temperature.

Q2: How should I store Gomisin G stock solutions to ensure stability?

¢ For long-term stability:
o Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years [1].
o Stock Solution in DMSO: Aliquot and store at -80°C for up to 2 years or at -20°C forup to 1
year. Always avoid repeated freeze-thaw cycles [1].

Q3: I am observing unexpected cytotoxicity in my cell models. What could be the reason?

¢ Potential Cause 1: The concentration used is too high. Gomisin G exhibits varying IC50 values
across different cell lines. For instance, its IC50 in HL-60 cells is 48.3 uM, while its anti-HIV EC50 in
H9 cells is as low as 0.011 uM [1].

e Action: Review the literature for the effective concentration (EC50) in your specific cell model and
perform a dose-response curve to determine the optimal, non-cytotoxic concentration for your
experiments.

¢ Potential Cause 2: Residual DMSO from the stock solution is affecting the cells.

e Action: Ensure that the final concentration of DMSO in your cell culture media does not exceed 0.1%
(a common safe threshold). Include a vehicle control (media with 0.1% DMSO) in all your
experiments.

Experimental Protocols & Application Notes

The following table summarizes key experimental findings and protocols from published research using

Gomisin G. Please note that these methods are for reference only and should be optimized in your laboratory

[1].
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Experimental Context Reported Protocol

Key Findings /| Outcome

In Vitro: Triple- Treat MDA-MB-231 cells
Negative Breast with 10 pM Gomisin G for 72
Cancer (TNBC) hours [1].

In Vitro: Colorectal Treat LoVo cells with 10 uM
Cancer (LoVo cells) Gomisin G for 24 hours.

Analyze by Western Blot [1].

In Vivo: Disuse- Administer 1 mg/kg/day via
Induced Muscle oral gavage (p.o.) for 2
Atrophy (Mouse weeks to immobilized
Model) C57BL/6N mice [1].

Suppressed AKT phosphorylation, reduced
cyclin D1 levels, and caused cell cycle arrest
in the G1 phase [1].

Reduced phosphorylation of AKT and
induced PARP cleavage, indicating apoptosis

[1].

Recovered grip strength, inhibited protein
degradation, increased protein synthesis, and
induced mitochondrial biogenesis via the
Sirtl/PGC-1a pathway [1].

Based on the cited research, the proposed mechanism of action of Gemisin G in TNBC and muscle atrophy

models involves key signaling pathways, which are illustrated below.

Proposed Mechanism in TNBC Cells

Gomisin G

Inhibits AKT
Phosphorylation

Decreased
Cyclin D1

Cell Cycle Arrest
in G1 Phase

Praposed Mechanism Against Muscle Atrophy

Activates Sirtl/
PGC-1a Pathway

Mitochondrial Inhibits Degradation,

Biogenesis Increases Synthesis

Recovery of
Grip Strength
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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